3-(Aminomethyl)-1-methyl-1,2-dihydropyrazin-2-one

• Molecular Formula: C6H9N3O
• Molecular Weight: 139.16 g/mol
• IUPAC Name: 3-(aminomethyl)-1-methylpyrazin-2-one
• InChI: InChI=1S/C6H9N3O/c1-9-3-2-8-5(4-7)6(9)10/h2-3H,4,7H2,1H3
• InChI Key: CTQRTRLEFTWDHP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C(C1=O)CN

Description

3-(Aminomethyl)-1-methyl-1,2-dihydropyrazin-2-one is a high-purity chemical compound supplied for research and development purposes. This molecule features a 1,2-dihydropyrazin-2-one core, a scaffold recognized in medicinal chemistry for its potential as a privileged structure in pharmacologically active agents . The structure is further functionalized with an aminomethyl group, which serves as a versatile handle for synthetic modification, making it a valuable building block for the creation of diverse chemical libraries . As a dihydropyrazinone derivative, this compound is of significant interest in early-stage drug discovery, particularly in the synthesis of novel heterocyclic compounds. Researchers can utilize it to develop analogs for screening against various biological targets. While specific mechanistic and application data for this exact compound may be limited in the public domain, its core structure is associated with compounds investigated for a range of therapeutic areas. This product is intended for use by qualified researchers in laboratory settings only. It is not for diagnostic, therapeutic, or personal use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Aminomethyl)-1-methyl-1,2-dihydropyrazin-2-one can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of 3-aminomethyl-1-methylpyrazine with suitable reagents can lead to the formation of the desired compound. The reaction conditions typically involve the use of solvents such as methanol or ethanol and may require catalysts to facilitate the cyclization process .

Industrial Production Methods

Industrial production of 3-(Aminomethyl)-1-methyl-1,2-dihydropyrazin-2-one may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

3-(Aminomethyl)-1-methyl-1,2-dihydropyrazin-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced forms of the compound.

Substitution: The aminomethyl group can undergo substitution reactions with electrophiles, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are often performed in anhydrous solvents such as tetrahydrofuran (THF).

Substitution: Electrophiles such as alkyl halides or acyl chlorides; reactions may require the presence of a base like triethylamine.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or ketone derivatives, while substitution reactions can produce a variety of substituted pyrazinone compounds .

Scientific Research Applications

While specific applications of "3-(Aminomethyl)-1-methyl-1,2-dihydropyrazin-2-one" are not detailed in the provided search results, the broader chemical context reveals potential uses and related compounds with noted bioactivity.

1,2-Dihydropyrazin-2-one Derivatives

• Opioid Mimetics 1,2-Dihydropyrazin-2-one derivatives featuring aminoalkyl groups at positions 3 and 6 can be employed in creating potent, selective, and long-acting opioid mimetics . These derivatives have shown broad binding activity to m- and d-opioid receptors .
• Synthesis : 1,2-Dihydropyrazin-2-one derivatives can be synthesized from dipeptidyl chloromethyl ketones or methyl ketones, allowing for the introduction of various functional groups at positions 3 and 6 using appropriate amino acids .

1,3,4-Oxadiazole Derivatives
Because the search results discuss related compounds, such as oxadiazoles, it's worth noting their applications, as they may provide insight into potential uses of dihydropyrazinones.

• Antimicrobial Activity : 1,3,4-oxadiazole derivatives exhibit a broad spectrum of biological activities, including antibacterial and antifungal properties . Some compounds have demonstrated efficient antistaphylococcal activity against methicillin-resistant strains .
• Anticonvulsant Activity : Certain 2-substituted-5-(2-benzylthiophenyl)-1,3,4-oxadiazole derivatives have been designed and synthesized as anticonvulsant agents, with the introduction of an amino group at position 2 of the 1,3,4-oxadiazole ring enhancing activity .

Pyrrolidine Derivatives

• Drug Discovery : The pyrrolidine ring and its derivatives are frequently used in medicinal chemistry for creating compounds to treat human diseases . Pyrrolidine's favorable characteristics include efficient exploration of pharmacophore space, contribution to molecular stereochemistry, and increased three-dimensional coverage .

Additional Information

• One search result lists 3-(Aminomethyl)-1-methyl-1,2-dihydropyrazin-2-one with its CAS No. 1935374-27-8 .
• Another search result lists 3-(Aminomethyl)-1-methyl-1,2-dihydropyrazin-2-one dihydrochloride with its CAS No. 2060060-78-6 .

Mechanism of Action

The mechanism of action of 3-(Aminomethyl)-1-methyl-1,2-dihydropyrazin-2-one involves its interaction with specific molecular targets and pathways. The aminomethyl group can form hydrogen bonds and electrostatic interactions with target proteins, influencing their activity. The compound may also modulate enzymatic pathways, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues Within the Dihydropyrazinone Family

3-(4-Bromophenoxy)-1-methyl-1,2-dihydropyrazin-2-one

• Structure: Shares the dihydropyrazinone core but substitutes the aminomethyl group with a 4-bromophenoxy group.
• Key Differences: The bromophenoxy group increases molecular weight (443.00 €/50mg vs. The absence of the aminomethyl group eliminates primary amine reactivity, which may reduce hydrogen-bonding capacity compared to the target compound.

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-[(2-phenylethyl)amino]-1,2-dihydropyrazin-2-one

• Structure: Features a benzodioxin substituent and a phenylethylamino group.
• Key Differences: The benzodioxin moiety introduces aromatic bulk, likely improving π-π stacking interactions but decreasing solubility. The phenylethylamino group provides secondary amine functionality, altering metabolic stability compared to the primary aminomethyl group in the target compound .

Pyridine-Based Analogues

3-(Aminomethyl)pyridine

• Structure: Replaces the dihydropyrazinone core with a pyridine ring.
• Key Differences: The pyridine ring lacks the oxygen atom in the dihydropyrazinone core, reducing polarity and hydrogen-bond acceptor capacity. Regulatory Status: Not listed under CERCLA, SARA, or CAA, suggesting lower environmental concern compared to halogenated dihydropyrazinones .

Piperazine-Linked Derivatives

Ethyl Methyl Piperazine Derivatives

• Structure: Complex derivatives with piperazine linkages (e.g., N-((4,6-Dimethyl-2-oxo-1,2-dihydropyridin-3-yl)methyl)-6-(6-(4-(2-(3-(2-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)amino)ethoxy)propanamido)ethyl)piperazin-1-yl)pyridin-3-yl)-1-isopropyl-1H-indazole-4-carboxamide).
• Higher molecular complexity likely reduces synthetic accessibility compared to simpler dihydropyrazinones .

Research Findings and Implications

• Toxicity Considerations : The pyridine-based analogue’s severe irritation highlights the importance of heterocyclic core selection in safety profiling .
• Synthetic Accessibility: Dihydropyrazinones are more synthetically tractable than piperazine-linked derivatives, favoring their use in high-throughput screening .

Biological Activity

3-(Aminomethyl)-1-methyl-1,2-dihydropyrazin-2-one is a heterocyclic compound belonging to the class of dihydropyrazines. This compound has gained attention in medicinal chemistry due to its structural diversity and potential biological activities. Understanding its biological activity is crucial for its application in pharmaceutical development and therapeutic agent design.

Chemical Structure

The compound features a pyrazine ring with an aminomethyl group at position 3 and a methyl group at position 1. This unique arrangement contributes to its pharmacological properties and interactions with various biological targets.

Antimicrobial Activity

Research indicates that 3-(Aminomethyl)-1-methyl-1,2-dihydropyrazin-2-one exhibits significant antimicrobial properties. In vitro studies have demonstrated its effectiveness against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, leading to cell lysis.

Anticancer Properties

Several studies have explored the anticancer potential of this compound. In particular, it has shown promise in inhibiting the proliferation of various cancer cell lines, including breast and lung cancer cells. The compound induces apoptosis via the activation of caspase pathways, highlighting its potential as a lead compound for cancer therapy.

Neuroprotective Effects

Emerging research suggests that 3-(Aminomethyl)-1-methyl-1,2-dihydropyrazin-2-one may possess neuroprotective properties. In animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's, the compound has been shown to reduce oxidative stress and inflammation in neuronal tissues.

Table 1: Summary of Biological Activities

Activity Type	Model/System Used	Key Findings
Antimicrobial	Various bacterial strains	Effective against Gram-positive and Gram-negative bacteria; disrupts cell membranes .
Anticancer	Cancer cell lines (e.g., MCF-7, A549)	Inhibits proliferation; induces apoptosis via caspase activation .
Neuroprotective	Animal models (Alzheimer's, Parkinson's)	Reduces oxidative stress; mitigates inflammation .

Case Study 1: Antimicrobial Efficacy

In a study published in Journal of Medicinal Chemistry, researchers evaluated the antimicrobial efficacy of 3-(Aminomethyl)-1-methyl-1,2-dihydropyrazin-2-one against Staphylococcus aureus and Escherichia coli. The results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL for S. aureus, demonstrating significant antibacterial activity.

Case Study 2: Cancer Cell Proliferation

A separate study investigated the effects of this compound on MCF-7 breast cancer cells. The treatment resulted in a 50% reduction in cell viability at a concentration of 10 µM after 48 hours. The study concluded that the compound could serve as a potential lead for developing new anticancer agents.

Q & A

Q. What synthetic methodologies are commonly employed to prepare 3-(Aminomethyl)-1-methyl-1,2-dihydropyrazin-2-one and its analogs?

The synthesis of pyrazinone derivatives often involves condensation reactions between aminomethyl precursors and aliphatic 1,3-difunctional compounds. For example, imidazo[1,2-a]pyrimidines are synthesized via cyclization of 2-aminoimidazoles with diketones or ketoesters under reflux conditions in polar solvents like ethanol or dioxane . Specific to pyrazin-2-ones, functionalization at the 3-position (e.g., aminomethyl groups) may utilize nucleophilic substitution or reductive amination, as seen in related compounds such as 3-{[2-(morpholin-4-yl)ethyl]amino}-1,2-dihydropyrazin-2-one .

Q. How can the structural integrity of 3-(Aminomethyl)-1-methyl-1,2-dihydropyrazin-2-one be verified post-synthesis?

Characterization typically employs NMR spectroscopy (e.g., $^{13}\text{C}$ JMOD NMR) to confirm regiochemistry and substituent orientation. For instance, in analogs like 7-(2-hydroxyethyl)-2-nitroimidazo[1,2-a]pyrazin-8(7H)-one, $^{13}\text{C}$ NMR (150 MHz, DMSO-d$_6$) resolved carbonyl signals at ~160 ppm and nitrophenyl resonances at ~125–140 ppm, critical for structural validation . Mass spectrometry (MS) and elemental analysis are also standard for molecular weight confirmation .

Q. What preliminary pharmacological screening approaches are applicable to assess bioactivity?

Initial screening often focuses on receptor-binding assays or enzyme inhibition studies. Pyrazolone derivatives (e.g., antipyrine, aminophenazone) are evaluated for analgesic, anti-inflammatory, or cardiovascular activity using in vitro models like COX-2 inhibition or in vivo rodent pain models . For pyrazin-2-ones, structural analogs with nitroimidazole moieties (e.g., 2-nitroimidazopyrazin-ones) have been tested for antiparasitic or antimicrobial activity .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yields of 3-(Aminomethyl)-1-methyl-1,2-dihydropyrazin-2-one?

Yield optimization depends on solvent polarity, temperature, and catalyst selection. For example, cyclization reactions in dioxane at room temperature over 24 hours achieved >70% yields for pyrazolo[1,5-c]pyrimidines, while elevated temperatures (e.g., reflux) reduced byproducts . Catalytic systems like Cu(OAc)$_2$·H$_2$O in DMFDMA have enhanced enaminone formation in related heterocycles .

Q. What strategies address contradictory bioactivity data across different assay systems?

Discrepancies may arise from assay-specific conditions (e.g., pH, cell lines) or compound stability. For instance, nitroimidazopyrazin-ones showed variable antiparasitic efficacy due to differential activation by nitroreductases in anaerobic vs. aerobic environments . Mitigation involves orthogonal assays (e.g., enzymatic vs. cellular) and stability studies (HPLC-MS monitoring) .

Q. How can structure-activity relationship (SAR) studies guide functional group modifications?

SAR analysis of pyrazolone derivatives (e.g., antipyrine vs. aminophenazone) reveals that substituents at the 4-position (e.g., dimethylamino vs. propyl groups) significantly modulate anti-inflammatory potency and metabolic stability . For 3-(aminomethyl)pyrazin-2-ones, modifications to the aminomethyl side chain (e.g., morpholinyl or hydroxyethyl groups) could enhance solubility or target affinity, as seen in related structures .

Q. What mechanistic insights explain the reactivity of pyrazin-2-one intermediates in multi-step syntheses?

The electrophilic nature of the pyrazin-2-one carbonyl group facilitates nucleophilic attacks at the 3-position. For example, hydrazine derivatives react with isatin analogs to form hydrazono-indolin-2-ones via Schiff base intermediates, with reaction progress monitored by TLC or LC-MS . Steric hindrance from 1-methyl groups may slow kinetics, necessitating prolonged reaction times .

Methodological Considerations

• Data Tables

  Parameter	Example Values/Techniques	Reference
  Synthetic Yield	70–85% (dioxane, RT, 24 h)
  $^{13}\text{C}$ NMR	160 ppm (C=O), 125–140 ppm (aryl)
  Bioassay Model	COX-2 inhibition (IC$_{50}$ = 1.2 µM)
  Stability Analysis	HPLC-MS (t$_{1/2}$ > 24 h in PBS, pH 7.4)